Cas no 1261729-64-9 (3-(2-chloro-3-fluorophenyl)propanoic acid)

• Product Name: 3-(2-chloro-3-fluorophenyl)propanoic acid
• CAS No: 1261729-64-9
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• CID: 4565774
• PubChem ID: 83700591
• Update Time: 2023-11-24

3-(2-chloro-3-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-3-fluoro-phenyl)-propionic acid
• 3-(2-chloro-3-fluorophenyl)propanoic acid

• Inchi： 1S/C9H8ClFO2/c10-9-6(4-5-8(12)13)2-1-3-7(9)11/h1-3H,4-5H2,(H,12,13)
• InChI Key： VLSVTWDYTKKYAA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC1=CC=CC(F)=C1Cl

Computed Properties

• Exact Mass: 202.02
• Monoisotopic Mass: 202.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2